Cas no 21266-90-0 (Heptane, 3,4-dibromo-)

• Product Name: Heptane, 3,4-dibromo-
• CAS No: 21266-90-0
• MF: C₇H₁₄Br₂
• MW: 257.994060993195
• CID: 1399754
• PubChem ID: 12835654
• Update Time: 2025-04-20

Heptane, 3,4-dibromo- Chemical and Physical Properties

Names and Identifiers

• Heptane, 3,4-dibromo-
• 3,4-dibromoheptane
• DTXSID10511076
• SCHEMBL7872148
• 21266-90-0

• Inchi： 1S/C7H14Br2/c1-3-5-7(9)6(8)4-2/h6-7H,3-5H2,1-2H3
• InChI Key： JZGBICDPBLLXKB-UHFFFAOYSA-N
• SMILES： BrC(CCC)C(CC)Br

Computed Properties

• Exact Mass: 255.94622
• Monoisotopic Mass: 255.94623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 63.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.5944 (estimate)
• Boiling Point: 224.92°C (estimate)
• Refractive Index: 1.5010
• PSA: 0